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Compound of Interest

Compound Name: Ferriheme

Cat. No.: B1240928 Get Quote

The safe and compliant disposal of ferriheme, an iron-containing porphyrin, is crucial for

maintaining laboratory safety and environmental protection. This guide provides detailed, step-

by-step procedures for the proper management of ferriheme waste, intended for researchers,

scientists, and drug development professionals. Adherence to these protocols, in conjunction

with your institution's specific guidelines and local regulations, is paramount for responsible

chemical waste management.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to consult the Safety Data Sheet (SDS)

for ferriheme. Ferriheme is classified as an acute oral toxin (Category 4), a skin irritant

(Category 2), a serious eye irritant (Category 2A), and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ferriheme
waste.[1] This includes:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety goggles or a face shield.[2]

Protective Clothing: A lab coat or other protective garments.[1]

Respiratory Protection: Use only in a well-ventilated area.[1] If dust or aerosols may be

generated, a NIOSH/MSHA-approved respirator may be necessary.[2]
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**Step-by-Step Disposal Protocol
The primary directive for ferriheme disposal is to manage it as hazardous chemical waste in

accordance with local, state, and federal regulations.[1] Do not discharge ferriheme waste into

sewer systems or waterways.[2][3][4]

Step 1: Waste Collection and Segregation

Collect Waste: All ferriheme waste, including pure compound, contaminated solutions, and

rinsate from cleaning glassware, must be collected for disposal.

Segregate Incompatibles: Do not mix ferriheme waste with incompatible materials such as

strong acids, alkalis, or strong oxidizing/reducing agents.[1] It is best practice to collect

ferriheme waste in a dedicated container.

Avoid Mixing Waste Streams: Do not mix chemical waste with biological or radioactive waste

unless your institution has specific protocols for multihazardous waste.[5][6]

Step 2: Container Selection and Labeling

Container: Use a chemically compatible, leak-proof container with a secure, tight-fitting lid.[7]

[8] The container must be in good condition, and its exterior must be kept clean.[7][8]

Labeling: Clearly label the waste container with the words "Hazardous Waste."[3][8] The

label must also include:

The full chemical name: "Ferriheme Waste" (or "Ferroheme Waste").

A list of all constituents and their approximate concentrations.

Relevant hazard pictograms (e.g., irritant, harmful).

The date accumulation started.

The name of the principal investigator or lab contact.

Step 3: Waste Storage
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Location: Store the sealed waste container in a designated Satellite Accumulation Area

(SAA).[5][9] This area should be at or near the point of generation and under the control of

laboratory personnel.

Conditions: The storage area must be cool, dry, and well-ventilated, away from direct

sunlight and heat sources.[3]

Secondary Containment: It is best practice to keep waste containers in secondary

containment (such as a plastic tub) to contain any potential leaks.[5]

Step 4: Managing Spills and Contaminated Materials

Small Spills: For small spills, gently moisten the solid material with water to prevent dust

from becoming airborne.[3] Absorb solutions with an inert, liquid-binding material like

diatomite or universal binders.[1]

Collection: Collect all contaminated spill cleanup materials and place them in your hazardous

waste container.[4]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol or

another suitable solvent.[1] Collect the cleaning materials and dispose of them as hazardous

waste.

Step 5: Disposal of Empty Containers

Rinsing: Empty containers that held ferriheme should be triple-rinsed with a suitable solvent

(e.g., water).[3]

Rinsate Collection: The rinsate must be collected and treated as hazardous chemical waste.

[3][5]

Container Disposal: Once cleaned, the container should be punctured or otherwise rendered

unusable.[3] It can then typically be disposed of in a sanitary landfill or offered for recycling,

in accordance with local regulations.[3]

Step 6: Arranging for Final Disposal
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Contact EHS: When the waste container is nearly full (typically not exceeding 90% capacity)

or has been stored for the maximum time allowed by your institution (e.g., 150 days),

arrange for pickup.[7][9]

Professional Disposal: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical disposal company to collect the waste.[3] These services

are equipped to handle and dispose of hazardous materials in compliance with all

regulations.

Quantitative Data and Hazard Summary
The following table summarizes key hazard information for ferriheme, derived from its Safety

Data Sheet.

Parameter
Classification/Spec
ification

GHS Code Source

Acute Toxicity, Oral Category 4
H302 (Harmful if

swallowed)
[1]

Skin

Corrosion/Irritation
Category 2

H315 (Causes skin

irritation)
[1]

Serious Eye

Damage/Irritation
Category 2A

H319 (Causes serious

eye irritation)
[1]

Respiratory Irritation Category 3
H335 (May cause

respiratory irritation)
[1]

Incompatible Materials

Strong acids/alkalis,

strong

oxidizing/reducing

agents

N/A [1]

Storage Conditions

Store in a well-

ventilated place. Keep

container tightly

closed.

P403+P233 [1]
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Ferriheme Waste Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of ferriheme waste

from the point of generation to final removal.
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Caption: Workflow for the safe handling and disposal of ferriheme waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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